Cas no 2742657-24-3 (2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine)

• Product Name: 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine
• CAS No: 2742657-24-3
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• MDL: MFCD34575204
• CID: 5612523
• PubChem ID: 165664811
• Update Time: 2025-11-05

2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine
• 2742657-24-3
• EN300-33855595
• 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine

• MDL： MFCD34575204
• Inchi： 1S/C20H25N3O/c1-3-4-13-23-18-10-9-15(14-17(18)22-20(23)11-12-21)16-7-5-6-8-19(16)24-2/h5-10,14H,3-4,11-13,21H2,1-2H3
• InChI Key： HUOYASSXGIMAQS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC2=C(C=1)N=C(CCN)N2CCCC

Computed Properties

• Exact Mass: 323.199762429g/mol
• Monoisotopic Mass: 323.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine

Professional Introduction to 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine (CAS No. 2742657-24-3)

2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2742657-24-3, belongs to the benzodiazole derivatives class, which is well-known for its role in medicinal chemistry. The presence of a butyl group at the 1-position and a methoxyphenyl group at the 5-position, along with the benzodiazol-2-ylethanamino moiety, contributes to its distinct chemical profile and potential biological activities.

The compound's molecular structure is characterized by a rigid aromatic system, which is typical of benzodiazole derivatives. This rigidity often enhances the compound's ability to interact with biological targets, such as enzymes and receptors. The butyl group at the 1-position increases the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. On the other hand, the methoxyphenyl group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, further influencing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine with greater accuracy. These studies suggest that the compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a promising candidate for further investigation in neuropharmacology. Specifically, the benzodiazol ring system is known to interact with GABA-A receptors, which are involved in anxiety reduction and sedation.

In addition to its potential CNS applications, this derivative has shown promise in preliminary studies related to anti-inflammatory and analgesic effects. The unique combination of functional groups in its structure may enable it to modulate inflammatory pathways by interacting with various enzymes and signaling molecules. For instance, the methoxyphenyl group could potentially inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain mediation.

The synthesis of 2-1-butyl-5-(2-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Current research in medicinal chemistry emphasizes the development of novel derivatives with improved pharmacokinetic profiles and reduced side effects. The structural features of CAS No. 2742657-24-3 make it an interesting candidate for such efforts. By leveraging computational tools like molecular dynamics simulations and quantum mechanical calculations, researchers can optimize its design for better target engagement and lower toxicity. These approaches are part of a broader trend toward rational drug design, where compounds are tailored at the molecular level for specific therapeutic outcomes.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties may also make it valuable in agrochemical research or as an intermediate in specialty chemical synthesis. For instance, derivatives of benzodiazole have been explored for their herbicidal or fungicidal activities due to their ability to disrupt essential biological processes in plants and fungi.

As our understanding of complex biological systems grows, so does the demand for sophisticated chemical tools to study them. 2-butyl-substituted benzodiazolylethanamines like this one represent a class of molecules that can serve as probes for elucidating mechanisms underlying various diseases. By studying how these compounds interact with biological targets, researchers can gain insights into disease pathways and identify new therapeutic strategies.

The future development of this compound will likely involve interdisciplinary collaboration between organic chemists, biochemists, pharmacologists, and computational scientists. Such collaborations are essential for translating laboratory findings into clinical applications efficiently. With ongoing advancements in synthetic methodologies and biotechnological tools, we can expect more innovative derivatives like CAS No. 2742657-24-3 to emerge from academic laboratories.